Cas no 1448128-17-3 (1-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448128-17-3
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 6257904
• PubChem ID: 71806477
• Update Time: 2025-05-22

1-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-sulfonamide
• AKOS024559228
• F6436-1163
• 1-methyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-1H-pyrazole-4-sulfonamide
• 1448128-17-3
• 1-METHYL-N-[4-METHYL-3-(2-OXOPYRROLIDIN-1-YL)PHENYL]PYRAZOLE-4-SULFONAMIDE
• 1-methyl-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C15H18N4O3S/c1-11-5-6-12(8-14(11)19-7-3-4-15(19)20)17-23(21,22)13-9-16-18(2)10-13/h5-6,8-10,17H,3-4,7H2,1-2H3
• InChI Key： WWCGUYSXOWHFJY-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NC1C=CC(C)=C(C=1)N1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-methyl-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-1H-pyrazole-4-sulfonamide

Compound CAS No. 1448128-17-3: 1-Methyl-N-(4-Methyl-3-(2-Oxopyrrolidin-1-yl)phenyl)-1H-Pyrazole-4-Sulfonamide

The compound with CAS No. 1448128-17-3, known as 1-methyl-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)-1H-pyrazole-4-sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The sulfonamide group attached to the pyrazole ring contributes to its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the presence of a 2-oxopyrrolidine moiety introduces a cyclic ketone structure, which can play a crucial role in modulating the compound's interactions with biological targets.

Recent studies have highlighted the potential of this compound as a modulator of kinase activity, which is a critical area in drug development for treating various diseases, including cancer. The sulfonamide group is particularly effective in inhibiting kinase enzymes due to its ability to form hydrogen bonds with the ATP-binding pocket of these enzymes. This property makes the compound a strong candidate for further exploration in oncology research.

Furthermore, the pyrazole ring in this compound is known for its ability to act as a scaffold for various bioactive molecules. The substitution pattern on the pyrazole ring, including the methyl group and the sulfonamide group, significantly influences its pharmacodynamic properties. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, providing valuable insights into its therapeutic potential.

The 2-oxopyrrolidine moiety adds another layer of complexity to this molecule. This structure is known to enhance the stability and rigidity of the molecule, which can improve its binding efficiency to target proteins. Recent studies have also explored the role of this moiety in modulating the compound's permeability across cellular membranes, which is essential for its efficacy as a drug candidate.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Suzuki coupling, Stille coupling, and Buchwald-Hartwig amination. These methods allow for precise control over the substitution pattern on the pyrazole ring and other functional groups, ensuring high purity and consistency in the final product.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated potent inhibitory activity against several key kinases involved in cancer progression, such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). These findings suggest that the compound could serve as a lead molecule for developing targeted therapies against various malignancies.

Moreover, recent research has focused on optimizing the pharmacokinetic properties of this compound. By modifying substituents on the phenyl ring and adjusting the length of side chains, researchers have been able to enhance its absorption and distribution profiles. These optimizations are critical for translating laboratory findings into clinically relevant treatments.

In conclusion, CAS No. 1448128-17-3 represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structural features, combined with advanced synthetic methodologies and biological insights, position it as a promising candidate for addressing unmet medical needs in oncology and related fields.